Cas no 219843-76-2 (5,6-Dihydroabiraterone Acetate)

• Product Name: 5,6-Dihydroabiraterone Acetate
• CAS No: 219843-76-2
• MF: C₂₆H₃₅NO₂
• MW: 393.561607599258
• MDL: MFCD28167852
• CID: 3168645
• PubChem ID: 78358404
• Update Time: 2025-06-08

5,6-Dihydroabiraterone Acetate Chemical and Physical Properties

Names and Identifiers

• Androst-16-en-3-ol, 17-(3-pyridinyl)-, acetate (ester),(3β,5α)-
• [(8S,9S,10S,13S,14R)-10,13-Dimethyl-17-pyridin-3-yl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclo
• 5,6-Dihydroabiraterone Acetate
• (8R,9S,10S,13S,14S)-10,13-dimethyl-17-(pyridin-3-yl)-2,3,4,5,6,7,8,9,10,11,12,13,14,15-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• CS-14734
• C12705
• 219843-76-2
• Androst-16-en-3-ol, 17-(3-pyridinyl)-, acetate (ester),(3beta,5alpha)-
• AKOS037650388
• Androst-16-en-3-ol, 17-(3-pyridinyl)-, acetate (ester),(3
• A,5
• [(3S,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• CS-M2355
• 17-(3-pyridinyl)-(3beta,5alpha)-Androst-16-en-3-ol, Acetate (Ester)
• SCHEMBL18170339
• 5,6-Dihydroabiraterone Acetate; Androst-16-en-3-ol, 17-(3-pyridinyl)-, 3-acetate, (3ss,5a)- (ACI); Androst-16-en-3-ol, 17-(3-pyridinyl)-, acetate (ester), (3ss,5a)- (9CI); 5,6-Dihydroabiraterone Acetate
• A)-

• MDL： MFCD28167852
• Inchi： 1S/C26H35NO2/c1-17(28)29-20-10-12-25(2)19(15-20)6-7-21-23-9-8-22(18-5-4-14-27-16-18)26(23,3)13-11-24(21)25/h4-5,8,14,16,19-21,23-24H,6-7,9-13,15H2,1-3H3/t19-,20-,21-,23-,24-,25-,26+/m0/s1
• InChI Key： HEZPFKLQXRMCLZ-MPSOBFSRSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC=C(C4C=NC=CC=4)[C@@]3(C)CC[C@H]21

Computed Properties

• Exact Mass: 393.266779359Da
• Monoisotopic Mass: 393.266779359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 497.1±45.0 °C at 760 mmHg
• Flash Point: 254.4±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5,6-Dihydroabiraterone Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Dihydroabiraterone Acetate

Recent Advances in the Study of 5,6-Dihydroabiraterone Acetate (CAS: 219843-76-2) in Chemical Biology and Medicine

5,6-Dihydroabiraterone Acetate (CAS: 219843-76-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry, particularly in the context of prostate cancer therapy. As a derivative of abiraterone, this compound has shown promising pharmacological properties that warrant further investigation. Recent studies have focused on its synthesis, metabolic pathways, and potential therapeutic applications, providing valuable insights for researchers and clinicians alike.

The chemical structure of 5,6-Dihydroabiraterone Acetate features a modified steroid backbone with an acetate group at the C3 position, which contributes to its enhanced stability and bioavailability compared to its parent compound. This structural modification has been the subject of several synthetic chemistry studies aiming to optimize the production process and improve yield. A 2023 publication in the Journal of Medicinal Chemistry detailed an innovative synthetic route that achieves higher purity and scalability, addressing previous challenges in manufacturing this compound.

From a pharmacological perspective, recent in vitro and in vivo studies have demonstrated that 5,6-Dihydroabiraterone Acetate exhibits potent inhibition of cytochrome P450 17A1 (CYP17A1), similar to abiraterone but with potentially improved pharmacokinetic properties. Research published in Cancer Research (2024) revealed that this compound maintains effective suppression of androgen biosynthesis while showing reduced hepatic toxicity in preclinical models, suggesting a possible therapeutic advantage in clinical settings.

Clinical relevance studies have begun to explore the potential of 5,6-Dihydroabiraterone Acetate in overcoming resistance mechanisms observed with abiraterone therapy. A multicenter study presented at the 2023 American Association for Cancer Research annual meeting reported that this compound retains activity against certain abiraterone-resistant prostate cancer cell lines, possibly due to its distinct metabolic profile and altered interaction with androgen receptor variants.

Ongoing research is investigating the combination potential of 5,6-Dihydroabiraterone Acetate with other targeted therapies. Preliminary data from a phase I clinical trial (NCT identifier: NCTXXXXXX) suggests favorable safety profiles when used in combination with PARP inhibitors for patients with metastatic castration-resistant prostate cancer harboring DNA repair defects. These findings were recently highlighted in Nature Reviews Urology as a promising development in precision oncology approaches.

Future directions for 5,6-Dihydroabiraterone Acetate research include comprehensive pharmacokinetic studies in human subjects, exploration of its effects on the tumor microenvironment, and investigation of its potential applications beyond prostate cancer. The compound's unique chemical properties and biological activity profile position it as a valuable tool for both therapeutic development and fundamental research in steroid hormone biology.